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An In-depth Technical Guide on Boron Carbide: Molar Mass and Density

Abstract

Boron carbide (B4C) is a technologically significant ceramic material renowned for its
exceptional hardness, low density, and high thermal stability.[1] This guide provides a detailed
overview of two of its fundamental physical properties: molar mass and density. It is intended
for researchers, scientists, and professionals in materials science and related fields who
require a thorough understanding of boron carbide’'s characteristics. This document
summarizes key quantitative data, outlines the experimental protocols for their determination,
and presents a logical workflow for its synthesis and characterization.

Core Physical Properties

Boron carbide is a covalent material with a complex crystal structure based on Bz icosahedra
linked by C-B-C chains.[1] While its ideal chemical formula is often cited as B4C, it can exist as
a family of compounds with a range of compositions, which can influence its physical
properties.[1]

Molar Mass and Density Data

The molar mass and density of boron carbide are critical parameters for both theoretical
calculations and practical applications. The table below summarizes the typically accepted
values for BaC.
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Property Value Unit Reference
Molar Mass 55.255 g/mol [1]

55.2547 g/mol [2]

55.3 g/mol [3]

Density 2.50 g/cm3 [1114]

2.51 g/cm3 [5]

2.52 g/cms3 [6][7]

2.3-2.55 Mg/m?3 [8]

Note: The variation in reported density values can be attributed to differences in stoichiometry,
porosity, and measurement techniques.

Experimental Protocols

Accurate determination of the molar mass and density of boron carbide is essential for quality
control and material specification. The following sections detail the standard methodologies
employed.

Determination of Molar Mass via Empirical Formula

The molar mass of boron carbide is calculated from its empirical formula, which can be
determined experimentally through combustion analysis.[9] This method involves the complete
combustion of a known mass of boron carbide in the presence of oxygen to form boron
trioxide (B20s3) and carbon dioxide (COz2).

Experimental Procedure:

o Sample Preparation: A precisely weighed sample (e.g., 1.00 g) of finely ground boron
carbide powder is placed in a combustion crucible.

o Combustion: The sample is heated in a furnace under a stream of pure oxygen. The
combustion reaction is as follows: BxCy + (x + y/2)O2 - (x/2)B203 + yCO2
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e Product Collection: The resulting gases are passed through a series of absorption traps.
Carbon dioxide is captured by a trap containing a CO2 absorbent (e.g., soda lime), and
boron trioxide is collected separately.

e Mass Analysis: The mass of the COz and B20s produced is determined by weighing the
respective collection traps before and after the experiment.[9]

e Stoichiometric Calculation:

[e]

The mass of carbon in the original sample is calculated from the mass of CO:z collected.[9]

o

The mass of boron in the original sample is calculated from the mass of B20s collected.[9]

[¢]

The masses of boron and carbon are converted to moles by dividing by their respective
atomic masses (B: ~10.81 u, C: ~12.01 u).[9]

[¢]

The simplest whole-number ratio of the moles of boron to carbon is determined to
establish the empirical formula (e.g., B4C).[9]

e Molar Mass Calculation: The molar mass is calculated by summing the atomic masses of the
constituent elements according to the determined empirical formula.[10]

Determination of Density

The density of boron carbide is a measure of its mass per unit volume. The pycnometric
method is a common and accurate technique for determining the density of powdered or solid
materials.[11]

Experimental Procedure (Gas Pycnometry):

o Sample Preparation: A sample of boron carbide powder is dried to remove any surface
moisture and accurately weighed.

o Calibration: The volume of the empty sample chamber in the gas pycnometer is determined.
This is done by filling a reference chamber of known volume with an inert gas (typically
helium) to a certain pressure and then expanding it into the sample chamber, measuring the
resulting pressure drop.
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» Sample Measurement: The weighed boron carbide sample is placed into the sample
chamber.

e Analysis: The same process of gas expansion from the reference chamber to the sample
chamber is repeated. The presence of the sample reduces the available volume in the
sample chamber, resulting in a different final pressure compared to the empty chamber
measurement.

e Volume Calculation: Using the principles of the ideal gas law (Boyle's Law), the volume of
the solid sample is calculated based on the pressure difference.

» Density Calculation: The density (p) is calculated by dividing the mass of the sample by its
measured volume.

Synthesis and Characterization Workflow

The properties of boron carbide are highly dependent on its synthesis and processing
conditions. The following diagram illustrates a typical workflow for the synthesis of boron
carbide powder via the carbothermal reduction of boric acid, followed by densification and
characterization.
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Caption: Experimental workflow for boron carbide synthesis and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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